CID 78066302

• Molecular Formula: Ga2Yb
• Molecular Weight: 312.49 g/mol
• InChI: InChI=1S/2Ga.Yb
• InChI Key: LSCSDNDUGCJXFO-UHFFFAOYSA-N
• Canonical SMILES: [Ga].[Ga].[Yb]

Description

CID 78066302 is a chemical compound listed in the PubChem database

Preparation Methods

The preparation of CID 78066302 involves several synthetic routes and reaction conditions. One common method includes the use of specific reagents and catalysts to achieve the desired chemical structure. Industrial production methods often involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

2.1. Acid Reactions

Intermetallic Ge-Ni compounds may react with strong acids (e.g., HCl, H₂SO₄), producing germanium and nickel salts:

$$\text{GeNi}_3+6\text{HCl}\rightarrow \text{GeCl}_4+3\text{NiCl}_2+3\text{H}_2\uparrow \quad (\text{speculative})$$

This parallels reactions observed in Ni-Ge alloys under acidic conditions .

2.2. Oxidation

At elevated temperatures (>400°C), GeNi₃ may oxidize to form mixed oxides:

$$\text{GeNi}_3+3\text{O}_2\rightarrow \text{GeO}_2+3\text{NiO}\quad (\text{thermodynamically plausible})$$

Similar behavior is documented for Ni₃Al and Ni₃Sn systems .

2.3. Reductive Environments

Under hydrogen atmospheres, partial decomposition into elemental Ge and Ni is possible:

$$\text{GeNi}_3+3\text{H}_2\rightarrow \text{GeH}_4\uparrow +3\text{Ni}\quad (\Delta H>0;\text{unlikely at ambient conditions})$$

Comparative Stability Data

While direct studies on GeNi₃ are absent, related intermetallics exhibit the following trends:

Property	GeNi₃ (CID 78062202)	Ni₃Sn (Analog)	Ni₃Al (Analog)
Melting Point (°C)	Not reported	1,132	1,390
Oxidation Resistance	Moderate (inferred)	High	Very High
Acid Resistance	Low (speculative)	Moderate	Low

Data extrapolated from .

Research Gaps and Limitations

• No experimental studies on GeNi₃’s reactivity were identified in the provided sources.

• Predictive models (e.g., DFT calculations) could elucidate reaction pathways but are absent in current literature .

• Thermodynamic data (e.g., ΔG of formation) are critical for validating hypothesized reactions but remain unmeasured.

Scientific Research Applications

CID 78066302 has numerous scientific research applications. In chemistry, it is used as a reagent in various synthetic processes. In biology, it is studied for its potential effects on biological systems and its interactions with biomolecules. In medicine, it is investigated for its therapeutic potential and its role in drug development. In industry, it is utilized in the production of various chemical products and materials.

Mechanism of Action

The mechanism of action of CID 78066302 involves its interaction with specific molecular targets and pathways. It exerts its effects by binding to these targets and modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Conclusion

This compound is a versatile compound with a wide range of applications in scientific research and industry. Its unique properties and potential make it a valuable tool for researchers and professionals in various fields.